Cas no 2138056-57-0 (6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine)

• Product Name: 6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine
• CAS No: 2138056-57-0
• MF: C₁₃H₂₂ClN
• MW: 227.77348279953
• CID: 5796359
• PubChem ID: 165747687
• Update Time: 2025-10-20

6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine Chemical and Physical Properties

Names and Identifiers

• 2138056-57-0
• EN300-1158284
• 6-(2-chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine
• 6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine

• Inchi： 1S/C13H22ClN/c1-10(14)8-11-9-12(15)4-7-13(11)5-2-3-6-13/h11-12H,1-9,15H2
• InChI Key： UDUAWKUUQJKBTO-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1CC(CCC21CCCC2)N

Computed Properties

• Exact Mass: 227.1440774g/mol
• Monoisotopic Mass: 227.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine

Comprehensive Overview of 6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine (CAS No. 2138056-57-0)

The compound 6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine (CAS No. 2138056-57-0) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its spirocyclic framework and functional groups make it a versatile intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of the chloropropenyl moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for spirocyclic compounds like 6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine has surged due to their role in developing novel therapeutics. This compound aligns with the growing trend of exploring synthetic methodologies for rigid molecular architectures, which are crucial for designing drugs with improved selectivity and reduced side effects. Its CAS No. 2138056-57-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential application in central nervous system (CNS) drug development. The amine functionality in its structure allows for interactions with neurotransmitter receptors, making it a candidate for studying neurological disorders. Additionally, the spiro[4.5]decane core contributes to its stability, a critical factor for bioavailability optimization in medicinal chemistry. These features address common queries in search engines, such as "role of spirocycles in drug design" or "amine-containing compounds for CNS targets."

From a synthetic perspective, 6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine offers opportunities for click chemistry and cross-coupling reactions, which are pivotal in modern organic synthesis. Its chloroalkene group serves as a handle for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability resonates with researchers investigating "scaffold diversification strategies" or "building blocks for fragment-based drug discovery."

Environmental and green chemistry considerations are also relevant when discussing this compound. Innovations in catalytic processes to synthesize 6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine with minimal waste align with the global push for sustainable practices. Searches like "eco-friendly synthesis of spirocyclic amines" highlight the intersection of this compound with contemporary scientific priorities.

In conclusion, 6-(2-Chloroprop-2-en-1-yl)spiro[4.5]decan-8-amine (CAS No. 2138056-57-0) represents a fascinating intersection of structural complexity and functional versatility. Its applications span drug discovery, synthetic methodology, and sustainable chemistry, making it a subject of ongoing research and commercial interest. By addressing key search trends and scientific advancements, this overview underscores the compound's significance in modern chemistry.